1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carbonitrile;2,2,2-trifluoroacetic acid

• IUPAC Name: 1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carbonitrile;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C9H12N2O.C2HF3O2/c1-7-2-8(3-7,4-10)9(12-7)5-11-6-9;3-2(4,5)1(6)7/h11H,2-3,5-6H2,1H3;(H,6,7)
• InChI Key: AVIIGLMDMCGOMI-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C3(O2)CNC3)C#N.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H13F3N2O3
• Molecular Weight: 278.23 g/mol
• CAS No.: 2490401-69-7

Description

The compound “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3’-azetidine]-4-carbonitrile;2,2,2-trifluoroacetic acid” is a complex organic molecule. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The compound also includes a 2-oxabicyclo[2.1.1]hexane moiety, which is a saturated bioisostere of the ortho-substituted phenyl ring.

Synthesis Analysis

The synthesis of such compounds often involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. This strategy allows for the creation of new 1,2-disubstituted bicyclo[2.1.1]hexane modules.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the spirocyclic and 2-oxabicyclo[2.1.1]hexane structures. Crystallographic analysis has revealed that these structures and the ortho-substituted phenyl ring have similar geometric properties.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its complex structure. The presence of the 2-oxabicyclo[2.1.1]hexane moiety may allow for unique reactivity patterns.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are likely to be influenced by its complex structure. For instance, the replacement of the phenyl ring with 2-oxabicyclo[2.1.1]hexanes in certain agrochemicals has been shown to dramatically improve their water solubility and reduce lipophilicity.

Future Directions

The development of saturated bioisosteres of the ortho-substituted phenyl ring, such as 2-oxabicyclo[2.1.1]hexanes, suggests an opportunity for chemists to replace the ortho-substituted phenyl ring in bioactive compounds in medicinal chemistry and agrochemistry. This could lead to the creation of novel structures with improved physicochemical profiles.